Cas no 2137980-55-1 (2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile
• CAS No: 2137980-55-1
• MF: C₉H₈N₆
• MW: 200.200019836426
• CID: 5893736
• PubChem ID: 165953244
• Update Time: 2025-05-26

2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile
• 2137980-55-1
• 2-[(4-amino-2H-1,2,3-triazol-2-yl)methyl]pyridine-4-carbonitrile
• EN300-1114537

• Inchi： 1S/C9H8N6/c10-4-7-1-2-12-8(3-7)6-15-13-5-9(11)14-15/h1-3,5H,6H2,(H2,11,14)
• InChI Key： HJABNRBLRARSNB-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C#N)C=CN=2)N=CC(N)=N1

Computed Properties

• Exact Mass: 200.08104428g/mol
• Monoisotopic Mass: 200.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile

Comprehensive Overview of 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile (CAS No. 2137980-55-1)

The compound 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile (CAS No. 2137980-55-1) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole and pyridine-carbonitrile moieties, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and enzymes.

In recent years, the demand for triazole-based compounds like 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile has surged due to their role in developing antiviral and anticancer agents. The compound's CAS No. 2137980-55-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its synthesis often involves click chemistry, a popular topic in organic synthesis, which aligns with the growing trend of green and efficient methodologies.

From a structural perspective, the pyridine-4-carbonitrile group enhances the molecule's stability and binding affinity, while the 4-amino-1,2,3-triazole moiety contributes to its hydrogen-bonding capabilities. This dual functionality makes it a valuable scaffold for designing inhibitors targeting protein-protein interactions (PPIs), a hot topic in drug development. Recent studies have explored its derivatives as potential treatments for neurodegenerative diseases, further boosting its scientific appeal.

The compound's physicochemical properties, such as solubility and logP, are critical for formulation scientists. Its moderate lipophilicity (predicted logP ~1.5) suggests good membrane permeability, a desirable trait for orally administered drugs. Additionally, its molecular weight (~215 g/mol) falls within the optimal range for small-molecule therapeutics, making it a promising candidate for further optimization.

In the agrochemical sector, 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile has shown potential as a precursor for novel pesticides. Its triazole ring is known to confer herbicidal and fungicidal activity, addressing the industry's need for eco-friendly alternatives. With increasing regulatory pressure on conventional pesticides, this compound's derivatives could play a pivotal role in sustainable agriculture.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2137980-55-1. Purity assessments often exceed 98%, ensuring reliable performance in downstream applications. Researchers also employ computational tools (e.g., molecular docking) to predict its interactions with biological targets, a practice aligned with the rise of AI-assisted drug discovery.

Safety and handling protocols for this compound emphasize standard laboratory precautions. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended during synthesis or handling. Its storage typically requires protection from light and moisture to maintain stability, as indicated by stability studies under accelerated conditions.

The commercial availability of 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile through specialty chemical suppliers has facilitated its adoption in R&D. Pricing trends reflect its niche status, with bulk quantities available for industrial-scale applications. Patent landscapes reveal growing intellectual property activity around its derivatives, signaling long-term commercial potential.

Future research directions may explore its utility in materials science, particularly in designing metal-organic frameworks (MOFs) or fluorescent probes. The compound's nitrogen-rich structure could also inspire innovations in energy storage or catalysis, tapping into the global push for renewable technologies. Collaborative efforts between academia and industry will likely drive these advancements.

In summary, 2-(4-amino-2H-1,2,3-triazol-2-yl)methylpyridine-4-carbonitrile (CAS No. 2137980-55-1) represents a multifaceted tool for modern chemistry. Its applications span life sciences and materials engineering, resonating with current trends in personalized medicine and sustainability. As interdisciplinary research expands, this compound's significance is poised to grow, offering solutions to some of today's most pressing scientific challenges.